Cas no 62055-53-2 (2-Naphthalenecarboxylic acid, 3,6-dimethoxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 3,6-dimethoxy-
• CAS No: 62055-53-2
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 459573
• PubChem ID: 12448347
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3,6-dimethoxy-
• 3,6-dimethoxynaphthalene-2-carboxylic acid
• DTXSID20498723
• 62055-53-2

• Inchi： 1S/C13H12O4/c1-16-10-4-3-8-6-11(13(14)15)12(17-2)7-9(8)5-10/h3-7H,1-2H3,(H,14,15)
• InChI Key： RWTNSAFTUUJGRP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=C2C=CC(=CC2=C1)OC

Computed Properties

• Exact Mass: 232.07356
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76